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Compound of Interest

Compound Name:
N-(2-Bromo-5-

methoxyphenyl)acetamide

Cat. No.: B054337 Get Quote

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical

information for handling N-(2-Bromo-5-methoxyphenyl)acetamide. The focus is on

procedural, step-by-step guidance to ensure safe laboratory operations and proper disposal,

grounding all recommendations in established safety protocols and the specific hazard profile

of the compound.

Immediate Safety Briefing: Understanding the
Hazards
N-(2-Bromo-5-methoxyphenyl)acetamide (CAS No. 123027-99-6) is a research chemical

that requires careful handling due to its identified hazards.[1] The primary risks associated with

this compound are irritation to the skin, eyes, and respiratory system.[2][3] Adherence to the

following protocols is mandatory to mitigate exposure risks.

The compound is classified with the signal word "Warning" and is associated with the following

hazard statements according to the Globally Harmonized System (GHS).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b054337?utm_src=pdf-interest
https://www.benchchem.com/product/b054337?utm_src=pdf-body
https://www.benchchem.com/product/b054337?utm_src=pdf-body
https://clearsynth.com/product/n--2-bromo-5-methoxyphenyl-acetamide
https://aksci.com/sds/3608CV_SDS.pdf
https://aksci.com/sds/9262AD_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Code Statement Primary Concern

H315 Causes skin irritation Dermal Contact

H319 Causes serious eye irritation Eye Contact/Splashes

H335 May cause respiratory irritation Inhalation of Dust

Source: AK Scientific, Inc.

Safety Data Sheet[2][3]

Part 1: Engineering Controls - Your First Line of
Defense
Before any personal protective equipment (PPE) is selected, robust engineering controls must

be in place. PPE is the last line of defense; the primary goal is to minimize potential exposure

at the source.

Ventilation: All handling of N-(2-Bromo-5-methoxyphenyl)acetamide powder, including

weighing and transferring, must be conducted in a properly functioning and certified chemical

fume hood.[4] This is critical to prevent the inhalation of airborne dust, which can cause

respiratory irritation.[2][4]

Emergency Equipment: A fully functional eyewash station and safety shower must be readily

accessible in the immediate vicinity of the handling area.[4][5] Proximity is key for a rapid

response in case of accidental exposure.

Part 2: Personal Protective Equipment (PPE)
Protocol
The selection of PPE is dictated by the specific hazards of N-(2-Bromo-5-
methoxyphenyl)acetamide. The following PPE is mandatory for all personnel handling this

compound.

Eye and Face Protection
Due to the risk of "serious eye irritation" (H319), robust eye protection is non-negotiable.[2][3]
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Mandatory: Chemical safety goggles that comply with OSHA standard 29 CFR 1910.133 or

European Standard EN166.[4] Standard safety glasses with side shields are insufficient as

they do not provide a seal against fine dust or splashes.

Recommended for Splash Risk: When handling solutions of the compound or during

procedures with a high risk of splashing, a full-face shield must be worn in addition to

chemical safety goggles.[4][6]

Hand Protection
The compound is a known skin irritant (H315).[2][3] Therefore, appropriate gloves must be

worn at all times.

Recommended Glove Type: Nitrile gloves are a suitable choice for incidental contact.[4]

Always inspect gloves for tears or degradation before each use.

Protocol for Contamination: If gloves become contaminated, remove them immediately using

the proper technique to avoid skin contact, and wash your hands thoroughly. Dispose of

contaminated gloves as hazardous waste.[4]

Body Protection
To prevent skin contact from spills or dust, protective clothing is required.

Laboratory Coat: A standard, buttoned laboratory coat is mandatory.[4]

Additional Protection: For larger-scale operations, consider additional protective clothing like

a chemical-resistant apron.

Respiratory Protection
The compound may cause respiratory irritation (H335), making control of airborne dust

essential.[2][3]

Primary Control: A chemical fume hood is the primary method for respiratory protection.

When a Respirator is Required: In situations where engineering controls are insufficient or

during a large spill cleanup that could generate dust, a NIOSH-approved respirator with the
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appropriate cartridge for organic vapors and particulates is required.[4] All personnel

required to wear respirators must be fit-tested and trained in accordance with OSHA

regulations.[6]

Below is a decision workflow for selecting the appropriate level of PPE.

Begin Task Assessment

Handling Solid Compound
(Weighing, Transferring)

Handling Compound in Solution

Emergency Spill CleanupAction:
Work in Chemical Fume Hood

Minimum PPE:
- Nitrile Gloves

- Lab Coat
- Chemical Goggles

Add Face Shield

Add NIOSH-Approved Respirator

  Is there a
splash risk?
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Click to download full resolution via product page

Caption: PPE selection workflow based on the handling task.

Part 3: Operational Plan: A Step-by-Step Handling
Guide
Adherence to a strict, sequential protocol minimizes risk during handling.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Doffing Phase

1. Prepare & Verify Work Area
(Fume hood sash at correct height,

area decontaminated)

2. Assemble & Inspect PPE

3. Don Required PPE
(Gloves, Goggles, Lab Coat)

4. Weigh Compound
(Use anti-static weigh boat,
minimize dust generation)

5. Transfer to Vessel
(Slowly add to solvent or vessel,

avoid splashing)

6. Decontaminate Surfaces
& Equipment

7. Segregate & Dispose of Waste
(See Disposal Plan)

8. Doff PPE
(Remove gloves first, then coat & goggles)

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for handling N-(2-Bromo-5-methoxyphenyl)acetamide.
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Part 4: Decontamination and Disposal Plan
Proper waste management is crucial for safety and environmental compliance. As a brominated

aromatic compound, N-(2-Bromo-5-methoxyphenyl)acetamide is classified as a halogenated

organic substance.[7]

Decontamination
Personnel: In case of skin contact, immediately wash the affected area with plenty of soap

and water for at least 15 minutes.[2] For eye contact, flush with running water for at least 15

minutes, holding the eyelids open, and seek immediate medical attention.[2][3]

Equipment & Surfaces: Wipe down all surfaces and reusable equipment within the fume

hood with a suitable solvent (e.g., isopropanol or ethanol), ensuring the wipe material is

disposed of as hazardous waste.

Waste Disposal
All waste streams contaminated with this compound must be treated as hazardous. Do not

dispose of this chemical down the drain or in regular trash.[4][8]

Waste Segregation: This compound is a halogenated organic. All waste must be collected in

a dedicated, clearly labeled "Halogenated Organic Waste" container.[7][9][10][11] Do not mix

with non-halogenated waste, as this significantly increases disposal costs and complexity.[9]

Container Management: Waste containers must be made of compatible material, kept tightly

sealed when not in use, and stored in a cool, well-ventilated area, preferably in secondary

containment.[7][9][11]

Final Disposal: All waste must be disposed of through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[4][12]

The following decision tree outlines the disposal process for waste generated during handling.
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Waste Generated

Is waste contaminated with
N-(2-Bromo-5-methoxyphenyl)acetamide?

Contaminated Solid Waste
(Gloves, paper towels, weigh boats)

Yes (Solid)

Contaminated Liquid Waste
(Solvents, reaction mixtures)

Yes (Liquid)

Non-Hazardous Waste
(Dispose in regular lab trash)

No

Place in sealed, labeled container:
'HAZARDOUS WASTE:

Halogenated Organic Solids'

Place in sealed, labeled container:
'HAZARDOUS WASTE:

Halogenated Organic Liquids'

Click to download full resolution via product page

Caption: Decision tree for the disposal of laboratory waste.

By implementing these engineering controls, adhering to the specified PPE protocols, and

following the systematic operational and disposal plans, researchers can handle N-(2-Bromo-
5-methoxyphenyl)acetamide with a high degree of safety and confidence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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